2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-benzyl-N-[[4-(1,2,4-triazol-1-yl)phenyl]methyl]-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C24H19N5O2/c30-24(26-14-18-6-9-20(10-7-18)29-16-25-15-27-29)19-8-11-22-21(13-19)28-23(31-22)12-17-4-2-1-3-5-17/h1-11,13,15-16H,12,14H2,(H,26,30)
• InChI Key: WTYQAUODTOAQDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC3=C(O2)C=CC(=C3)C(=O)NCC4=CC=C(C=C4)N5C=NC=N5
• Molecular Formula: C24H19N5O2
• Molecular Weight: 409.4 g/mol

Description

2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide is a compound that has been studied for its potential applications in scientific research. This compound is known for its unique structure, which makes it a promising candidate for a variety of research areas.

Mechanism of Action

The mechanism of action for 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide involves inhibition of fungal cell wall synthesis. This compound targets the fungal cell wall, which is essential for fungal growth and survival. By inhibiting cell wall synthesis, this compound can effectively kill fungal cells.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide has several biochemical and physiological effects. This compound has been shown to inhibit the growth of several different fungal strains, making it a promising candidate for the development of new antifungal agents.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide in lab experiments is its unique structure, which makes it a promising candidate for a variety of research areas. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain research areas.

Future Directions

There are several future directions for research involving 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide. One potential area of research is the development of new antifungal agents based on this compound. Another potential area of research is the study of the mechanism of action for this compound, which may provide insight into the development of new antifungal agents. Additionally, this compound may be studied for its potential applications in other research areas, such as cancer research or drug development.

Synthesis Methods

The synthesis method for 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide involves several steps. The first step involves the reaction of benzyl chloride with 4-(1H-1,2,4-triazol-1-yl)benzylamine to form benzyl 4-(1H-1,2,4-triazol-1-yl)benzylamine. The next step involves the reaction of benzyl 4-(1H-1,2,4-triazol-1-yl)benzylamine with 2-amino-5-bromobenzoxazole to form 2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide.

Scientific Research Applications

2-benzyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]-1,3-benzoxazole-5-carboxamide has been studied for its potential applications in a variety of scientific research areas. One area of research that this compound has been studied for is its potential as an antifungal agent. Studies have shown that this compound has antifungal activity against several different fungal strains.